Cas no 1993321-88-2 (Tert-butyl (1S,2R,4R)-2-aminobicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: Tert-butyl (1S,2R,4R)-2-aminobicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 1993321-88-2
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6266214
• PubChem ID: 137941053
• Update Time: 2025-10-23

Tert-butyl (1S,2R,4R)-2-aminobicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,2S,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate
• Tert-butyl (1S,2R,4R)-2-aminobicyclo[2.2.1]heptane-2-carboxylate
• 1993321-88-2
• EN300-6510242

• Inchi： 1S/C12H21NO2/c1-11(2,3)15-10(14)12(13)7-8-4-5-9(12)6-8/h8-9H,4-7,13H2,1-3H3/t8-,9+,12-/m1/s1
• InChI Key： ONEGLLPRTCKHPL-VDDIYKPWSA-N
• SMILES： O(C(C)(C)C)C([C@]1(C[C@@H]2CC[C@H]1C2)N)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl (1S,2R,4R)-2-aminobicyclo[2.2.1]heptane-2-carboxylate

Comprehensive Overview of Tert-butyl (1S,2R,4R)-2-aminobicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1993321-88-2)

The compound Tert-butyl (1S,2R,4R)-2-aminobicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1993321-88-2) is a chiral bicyclic amine derivative with significant applications in pharmaceutical and organic synthesis. Its unique bicyclo[2.2.1]heptane scaffold and tert-butyl ester group make it a valuable intermediate for drug discovery, particularly in the development of chiral catalysts and bioactive molecules. This article delves into its structural properties, synthetic utility, and relevance in modern research, addressing common queries such as "how to synthesize Tert-butyl (1S,2R,4R)-2-aminobicyclo[2.2.1]heptane-2-carboxylate" and "applications of bicyclic amines in medicinal chemistry."

Structurally, Tert-butyl (1S,2R,4R)-2-aminobicyclo[2.2.1]heptane-2-carboxylate features a rigid bicyclic framework, which enhances stereochemical control in asymmetric synthesis. The tert-butyl moiety provides steric protection, while the amino and carboxylate groups offer versatile reactivity for further functionalization. Researchers often explore its role in peptide mimetics and enzyme inhibitors, aligning with trends in targeted drug delivery and precision medicine. Recent publications highlight its use in kinase inhibitor design, a hot topic in oncology research.

Synthetic routes to CAS No. 1993321-88-2 typically involve asymmetric hydrogenation or enzymatic resolution of precursor compounds. A notable method includes the chiral auxiliary-assisted construction of the bicyclo[2.2.1]heptane core, followed by esterification with tert-butyl groups. These processes cater to the growing demand for high-purity chiral building blocks, a frequent search term among synthetic chemists. The compound’s stability under microwave-assisted synthesis conditions further enhances its appeal for high-throughput screening platforms.

In the context of green chemistry, Tert-butyl (1S,2R,4R)-2-aminobicyclo[2.2.1]heptane-2-carboxylate has garnered attention for its potential in solvent-free reactions and catalytic recycling. Its low toxicity profile aligns with the EPA’s safer chemical criteria, addressing concerns about sustainable synthesis. This positions it as a candidate for industrial-scale applications, particularly in API (Active Pharmaceutical Ingredient) manufacturing. Discussions on platforms like ResearchGate often emphasize its compatibility with flow chemistry systems, a trending topic in process optimization.

From a commercial perspective, the global market for chiral intermediates like CAS No. 1993321-88-2 is expanding, driven by the rise of biologics and personalized therapeutics. Suppliers frequently list it under categories such as pharmaceutical grade reagents or custom synthesis solutions, reflecting its niche yet critical role. Analytical data, including HPLC chromatograms and NMR spectra, are often requested to verify its enantiomeric purity, a key concern for regulatory compliance in drug development.

In summary, Tert-butyl (1S,2R,4R)-2-aminobicyclo[2.2.1]heptane-2-carboxylate exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its relevance to drug discovery, catalysis, and sustainable practices ensures continued interest, as evidenced by its frequent mention in patent filings and academic journals. For researchers seeking chiral amine derivatives or bicyclic scaffolds, this compound offers a robust foundation for innovation.